Cas no 919522-60-4 (1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro-)
919522-60-4 structure
Product Name:1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro-
CAS No:919522-60-4
MF:C12H7BrClNO2
MW:312.546481370926
CID:762134
PubChem ID:71424959
Update Time:2025-04-19
1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro-
- 2-bromo-3-chloro-1-nitro-4-phenylbenzene
- 919522-60-4
- 3-Bromo-2-chloro-4-nitro-1,1'-biphenyl
- DTXSID10843748
-
- Inchi: 1S/C12H7BrClNO2/c13-11-10(15(16)17)7-6-9(12(11)14)8-4-2-1-3-5-8/h1-7H
- InChI Key: PYGSYPNJWWUQNP-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1Cl)C1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 310.93487g/mol
- Monoisotopic Mass: 310.93487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 45.8Ų
1,1'-Biphenyl, 3-bromo-2-chloro-4-nitro- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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